N-[4-(aminosulfonyl)phenyl]-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide

• Molecular Formula: C20H26N4O6S2
• Molecular Weight: 482.6 g/mol
• IUPAC Name: 1-(4-sulfamoylphenyl)-3-[(3,4,5-triethoxybenzoyl)amino]thiourea
• InChI: InChI=1S/C20H26N4O6S2/c1-4-28-16-11-13(12-17(29-5-2)18(16)30-6-3)19(25)23-24-20(31)22-14-7-9-15(10-8-14)32(21,26)27/h7-12H,4-6H2,1-3H3,(H,23,25)(H2,21,26,27)(H2,22,24,31)
• InChI Key: ZXURUEREJSGYNS-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NNC(=S)NC2=CC=C(C=C2)S(=O)(=O)N

Description

N-[4-(aminosulfonyl)phenyl]-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide, also known as ATB-346, is a novel non-steroidal anti-inflammatory drug (NSAID) that has been developed for the treatment of pain and inflammation. Unlike traditional NSAIDs, ATB-346 has been designed to provide pain relief without causing gastrointestinal side effects.

Mechanism of Action

Studies: Further studies are needed to fully understand the mechanism of action of N-[4-(aminosulfonyl)phenyl]-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide and its potential for the treatment of other diseases.
5. Safety Studies: Further safety studies are needed to determine the long-term safety profile of N-[4-(aminosulfonyl)phenyl]-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(aminosulfonyl)phenyl]-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide is its ability to reduce pain and inflammation without causing gastrointestinal side effects. This makes it a promising candidate for the treatment of chronic pain and inflammation. However, one limitation of N-[4-(aminosulfonyl)phenyl]-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide is that it is a prodrug that requires activation by esterase. This may limit its effectiveness in certain patient populations.

Future Directions

1. Clinical Trials: N-[4-(aminosulfonyl)phenyl]-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide is currently in phase II clinical trials for the treatment of osteoarthritis. Future clinical trials will be necessary to determine the efficacy and safety of N-[4-(aminosulfonyl)phenyl]-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide in other patient populations.
2. Combination Therapy: N-[4-(aminosulfonyl)phenyl]-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide may be used in combination with other drugs to enhance its effectiveness in reducing pain and inflammation.
3. Novel Formulations: N-[4-(aminosulfonyl)phenyl]-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide may be formulated in novel ways to improve its bioavailability and efficacy.
4.

Synthesis Methods

N-[4-(aminosulfonyl)phenyl]-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide is synthesized by reacting 3,4,5-triethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-(4-aminosulfonylphenyl)hydrazinecarbothioamide to form the desired product.

Scientific Research Applications

N-[4-(aminosulfonyl)phenyl]-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide has been extensively studied in preclinical models of inflammation and pain. These studies have demonstrated that N-[4-(aminosulfonyl)phenyl]-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide is effective in reducing pain and inflammation without causing gastrointestinal side effects. N-[4-(aminosulfonyl)phenyl]-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide has also been shown to have a better safety profile compared to traditional NSAIDs.